9(10)-Nitrooleate

• Molecular Formula: C36H66N2O8
• Molecular Weight: 654.9 g/mol
• InChI: InChI=1S/2C18H33NO4/c1-2-3-4-5-8-11-14-17(19(22)23)15-12-9-6-7-10-13-16-18(20)21;1-2-3-4-5-6-8-11-14-17(19(22)23)15-12-9-7-10-13-16-18(20)21/h15H,2-14,16H2,1H3,(H,20,21);14H,2-13,15-16H2,1H3,(H,20,21)/b17-15+;17-14+
• InChIKey: KKNNEUCJKHBLFK-BJZKJHGRSA-N

Research on nitro-fatty acid signaling is often confounded by using isolated single isomers or non-endogenous analogs, leading to irreproducible results. 9(10)-Nitrooleate provides the biologically relevant equimolar regioisomer mixture as generated in vivo. - **Mechanistic Specificity**: Activates PPARγ-dependent transcription and Nrf2/Keap1 pathway at submicromolar concentrations; not functionally interchangeable with other nitro-fatty acids. - **Application Validated**: Shown to reduce ROS, elevate paraoxonase2, and modulate lipid metabolism in J774A.1 macrophages. - **Supply Advantage**: Available for immediate R&D use; ideal for formulation studies (aqueous unstable; requires cyclodextrin or lipid-based stabilization).

9(10)-Nitrooleate: Endogenous Nitro-Fatty Acid

9(10)-Nitrooleate (OA-NO2) is an endogenously produced electrophilic nitro-fatty acid (NO2-FA) comprising an approximately equimolar mixture of two regioisomers: 9-nitrooleate and 10-nitrooleate [1]. These isomers are formed in vivo via nitration of oleic acid by reactive nitrogen species and function as pleiotropic signaling mediators with demonstrated anti-inflammatory and metabolic regulatory actions [1]. As a prototypical member of the nitroalkene fatty acid class, 9(10)-nitrooleate serves as a foundational research tool for investigating nitro-fatty acid pharmacology, PPARγ-dependent transcription, Nrf2/Keap1 pathway activation, and electrophile-mediated post-translational protein modifications [2].

PPARγ-dependent transcription assay context

Nrf2/Keap1 pathway activation studies

Electrophile-mediated protein modification research

Endogenous nitro-fatty acid signaling tool

• [1] Baker PR, Lin Y, Schopfer FJ, Woodcock SR, Groeger AL, Batthyany C, et al. Fatty acid transduction of nitric oxide signaling: multiple nitrated unsaturated fatty acid derivatives exist in human blood and urine and serve as endogenous peroxisome proliferator-activated receptor ligands. J Biol Chem. 2005;280(51):42464-42475. View Source
• [2] Schopfer FJ, Cipollina C, Freeman BA. Formation and signaling actions of electrophilic lipids. Chem Rev. 2011;111(10):5997-6021. View Source

Why 9(10)-Nitrooleate Cannot Be Substituted

Nitro-fatty acids are not functionally interchangeable despite shared nitroalkene moieties. The position of nitration and degree of unsaturation critically modulate PPARγ activation potency, with different regioisomers exhibiting distinct concentration-response profiles and signaling pathway selectivity [1]. Furthermore, electrophilic reactivity—which underlies protein S-alkylation and Nrf2 activation—varies with molecular structure, meaning that substituting one nitro-fatty acid for another fundamentally alters the balance between receptor-mediated and electrophile-mediated signaling outcomes [2]. For procurement decisions, the specific isomer composition directly determines experimental reproducibility and mechanistic interpretation, as studies have demonstrated that 9-nitrooleate and 10-nitrooleate exhibit differential biological activities across multiple assay systems [1].

Nitration position May shift PPARγ activation potency and signaling pathway selectivity.

Electrophilic reactivity Different nitroalkene structures alter the balance between receptor-mediated and electrophile-mediated outcomes.

Isomer composition 9- and 10-nitro regioisomers show differential activities; mixture composition affects experimental reproducibility.

• [1] Gorczynski MJ, Smitherman PK, Akiyama TE, Wood HB, Berger JP, King SB, et al. Activation of peroxisome proliferator-activated receptor γ (PPARγ) by nitroalkene fatty acids: importance of nitration position and degree of unsaturation. J Med Chem. 2009;52(15):4631-4639. View Source
• [2] Kansanen E, Jyrkkänen HK, Volger OL, Leinonen H, Kivelä AM, Häkkinen SK, et al. Nrf2-dependent and -independent responses to nitro-fatty acids in human endothelial cells: identification of heat shock response as the major pathway activated by nitro-oleic acid. J Biol Chem. 2009;284(48):33233-33241. View Source

9(10)-Nitrooleate: Quantitative Comparisons

Comparable PPARγ Activation by Regioisomers

In a comprehensive structure-activity relationship study examining PPARγ-dependent transcription, 9-nitrooleic acid (E-9-NO2-18:1) and 10-nitrooleic acid (E-10-NO2-18:1) displayed similar activation profiles at submicromolar concentrations, with both isomers functioning as potent PPARγ ligands [1]. The study examined multiple nitrated enoic fatty acids and found that nitration position significantly influences PPARγ activation, but the 9- and 10-nitro regioisomers of oleic acid were functionally comparable, supporting the use of the 9(10)-nitrooleate isomer mixture as a biologically relevant research tool [1].

PPARγ Activation

Head-to-head

9- and 10-nitrooleate: comparable transcriptional activation at submicromolar concentrations; both function as PPARγ ligands.

Reported comparable PPARγ transcriptional response.

Isomer mixture supports endogenous signaling model context.

Evidence Dimension	PPARγ-dependent transcriptional activation
Target Compound Data	9-Nitrooleic acid and 10-nitrooleic acid: both active at submicromolar concentrations (EC50 values not separately reported but functionally comparable)
Comparator Or Baseline	E-12-NO2-18:1 derivative (considerably more potent than 9- and 10-nitro isomers); nitrated 1,4-dienoic fatty acids (distinct saturable activation pattern)
Quantified Difference	E-12-NO2 derivatives were 'considerably more potent' than isomers nitrated at carbons 5, 6, 9, 10, or 13; 9- and 10-nitrooleic acids were functionally equivalent to each other
Conditions	CV-1 cells transfected with PPARγ expression vector and PPRE-luciferase reporter; compounds tested across concentration range including submicromolar concentrations

Why This Matters

Procurement of the 9(10)-nitrooleate mixture is scientifically justified because the two regioisomers exhibit comparable PPARγ activation, while other nitration-position variants display substantially divergent potencies.

• [1] Gorczynski MJ, Smitherman PK, Akiyama TE, Wood HB, Berger JP, King SB, et al. Activation of peroxisome proliferator-activated receptor γ (PPARγ) by nitroalkene fatty acids: importance of nitration position and degree of unsaturation. J Med Chem. 2009;52(15):4631-4639. View Source

Hsp70 Induction: 10-Nitrooleate vs. 9-Nitrooleate

In PAM212 mouse keratinocytes, both 9-nitrooleate (9-NO) and 10-nitrooleate (10-NO) induced heat shock protein 70 (hsp70) expression, but 10-NO demonstrated greater activity than 9-NO [1]. Western blot analysis of cells treated with 5–25 μM nitro-fatty acids for 6 hours revealed that 10-NO was the more potent inducer of hsp70, with both isomers promoting selective hsp70 localization to caveolar lipid raft fractions without affecting constitutive cytosolic hsp70 [1].

Hsp70 Induction

Head-to-head

10-nitrooleate showed higher hsp70 induction than 9-nitrooleate in mouse keratinocytes (5–25 μM, 6 h).

Isomer-specific hsp70 response context.

Differential activity requires isomer documentation for reproducibility.

Evidence Dimension	Heat shock protein 70 (hsp70) induction
Target Compound Data	10-Nitrooleate (10-NO): higher hsp70 induction activity
Comparator Or Baseline	9-Nitrooleate (9-NO): lower hsp70 induction activity relative to 10-NO
Quantified Difference	10-NO was more active than 9-NO (relative potency difference observed; quantitative fold-change not numerically reported in abstract)
Conditions	PAM212 mouse keratinocytes; 5–25 μM treatment for 6 hours; Western blot analysis; lipid raft fraction isolation

Why This Matters

This evidence demonstrates that 9-nitrooleate and 10-nitrooleate are not functionally identical across all assays, underscoring the importance of documenting which isomer preparation is used for reproducible research.

• [1] Zheng R, Black AT, Heck DE, Laskin DL, Laskin JD. Abstract 2091: Nitrooleic acids induce localization of heat shock protein 70 in PAM212 keratinocyte caveolae. Cancer Res. 2011;71(8_Supplement):2091. View Source

Macrophage Oxidative Stress: Nitro-Oleic vs. Oleic Acid

A direct comparative study in J774A.1 macrophages evaluated nitro-oleic acid (OLA-NO2) against native oleic acid (OLA) across multiple metabolic parameters [1]. OLA-NO2 treatment produced significantly augmented anti-oxidative effects compared to OLA, with dose-dependent reduction in reactive oxygen species (ROS) levels [1]. Critically, OLA-NO2-treated cells maintained lower ROS even under copper-induced oxidative challenge, whereas OLA-treated cells showed increased ROS generation [1]. Additionally, OLA-NO2 reduced cellular triglyceride content through attenuated biosynthesis (down-regulation of diacylglycerol acyltransferase 1) and accelerated hydrolysis (increased expression of hormone-sensitive lipase and adipose triglyceride lipase) [1].

Macrophage Redox

Head-to-head

Nitro-oleic acid reduced ROS and modulated triglyceride metabolism vs native oleic acid in J774A.1 macrophages.

Electrophilic modification drives redox and metabolic endpoints.

Supports use of nitro-oleic acid for macrophage signaling studies.

Evidence Dimension	Reactive oxygen species (ROS) generation; triglyceride metabolism; cholesterol metabolism
Target Compound Data	OLA-NO2 (nitro-oleic acid): significantly augmented anti-oxidative effects; resistance to copper-induced ROS increase; reduced cellular triglycerides via attenuated biosynthesis and accelerated hydrolysis; increased paraoxonase2 activity and expression
Comparator Or Baseline	OLA (native oleic acid): modest anti-oxidative effects; increased ROS upon copper addition; higher cellular triglyceride content
Quantified Difference	OLA-NO2 showed significantly augmented anti-oxidative effects compared to OLA; cellular triglycerides were reduced in OLA-NO2 vs OLA treated cells; cholesterol biosynthesis rate and LDL influx were reduced while HDL-mediated cholesterol efflux increased
Conditions	J774A.1 macrophages; OLA-NO2 concentrations 0–1 μM (physiological range); ROS measured by 2,7-dichlorofluorescein diacetate; copper ion addition for oxidative challenge

Why This Matters

This comparison validates that the nitroalkene modification fundamentally transforms oleic acid into a bioactive signaling molecule, justifying procurement of nitro-oleic acid rather than using native oleic acid for redox and metabolic studies.

• [1] Rosenblat M, Rom O, Volkova N, Aviram M. Nitro-oleic acid reduces J774A.1 macrophage oxidative status and triglyceride mass: involvement of paraoxonase2 and triglyceride metabolizing enzymes. Lipids. 2016;51(8):941-953. View Source

Aqueous Instability of Free 9/10-Nitrooleic Acid

Free 9/10-nitrooleic acid (compound 1) is unstable under acidic aqueous conditions, undergoing degradation within minutes to hours, accompanied by release of the nitric oxide (NO) radical [1]. Electrochemical analysis and LC-MS confirmed this rapid aqueous degradation [1]. Encapsulation into cubosomal lipid nanoparticles (1@CUB) significantly extended stability to several days to weeks [1]. Similarly, free nitro-oleic acid (NO2-OA) exhibits intrinsic aqueous instability as a problematic issue for sample handling and general application [2]. Thermogravimetry–differential scanning calorimetry demonstrated that free NO2-OA was less thermally stable than its β-cyclodextrin inclusion complex [2].

Aqueous Stability

Class-level

Free 9/10-nitrooleate degrades in minutes to hours under acidic aqueous conditions; cubosome or cyclodextrin complex extends stability to days/weeks.

Handling and formulation context critical for experimental design.

May require co-procurement of stabilizing excipients.

Evidence Dimension	Aqueous stability
Target Compound Data	Free 9/10-nitrooleic acid (compound 1): degrades in aqueous environment within minutes to hours under acidic conditions; NO2-OA: intrinsic aqueous instability via decay reaction
Comparator Or Baseline	Cubosome-encapsulated 1@CUB: stability extended to several days to weeks; β-cyclodextrin/NO2-OA complex: greater thermal stability; lyophilized β-CD/NO2-OA solid: no degradation over one month
Quantified Difference	Stability increased from minutes/hours (free compound) to days/weeks (cubosomal encapsulation) or no degradation over one month (lyophilized β-cyclodextrin solid complex)
Conditions	Aqueous medium under acidic conditions (electrochemical analysis, LC-MS, fluorescence NO radical detection); thermogravimetry–differential scanning calorimetry for thermal stability

Why This Matters

This instability profile dictates that procurement decisions must account for handling requirements and may necessitate co-procurement of formulation excipients or stabilized preparations for experiments requiring extended aqueous exposure.

• [1] Vacek J, Zatloukalová M, et al. Cubosomal lipid formulation of nitroalkene fatty acids: preparation, stability and biological effects. Mikrochim Acta. 2023;190(5):187. View Source
• [2] Novák D, Zatloukalová M, Jedinák L, Komárková B, Kabeláč M, Vacek J. Preparation, stability, and molecular modeling of nitro-oleic acid/cyclodextrin complexes under aqueous conditions. J Mol Liq. 2023;383:122020. View Source

Nitro-Oleate Esterification & Tissue Distribution

Nitro-fatty acids including 10-nitro-oleic acid (10-NO2-OA) display a unique pharmacokinetic profile characterized by preferential esterification into complex lipids, which shields the electrophilic nitroalkene moiety from plasma and hepatic inactivation, thereby permitting efficient distribution to target organs [1]. In dogs after oral administration, 10-NO2-OA showed time-dependent preferential incorporation into triacylglycerides (TAGs) compared with its principal metabolite 10-nitro-stearic acid [1]. In rats gavaged with radiolabeled 10-nitro-[14C]oleic acid, preferential accumulation in adipose tissue was observed over 2 weeks via quantitative whole-body autoradiography [2].

Tissue Distribution

Class-level

Preferential esterification into triacylglycerides; adipose tissue accumulation over 2 weeks in rodent models.

Esterification shields electrophile for systemic transport.

Supports in vivo distribution study design and sampling.

Evidence Dimension	Tissue distribution mechanism and kinetics
Target Compound Data	10-NO2-OA: preferential esterification into triacylglycerides; preferential adipose tissue accumulation over 2 weeks in rats
Comparator Or Baseline	10-Nitro-stearic acid (principal metabolite): lower incorporation into TAGs; non-electrophilic saturated analog
Quantified Difference	Time-dependent preferential incorporation into TAGs vs metabolite; preferential adipose tissue accumulation demonstrated by quantitative whole-body autoradiography
Conditions	Dogs after oral administration (HPLC-HR-MS/MS analysis of plasma lipid fractions); rats gavaged with radiolabeled 10-nitro-[14C]oleic acid (quantitative whole-body autoradiography); mouse adipose tissue confirmation

Why This Matters

This unique distribution mechanism—esterification into complex lipids for systemic transport—is a class-defining property not shared by non-electrophilic fatty acid analogs, influencing both experimental design for in vivo studies and interpretation of tissue-specific effects.

• [1] Fazzari M, Vitturi DA, Woodcock SR, Salvatore SR, Freeman BA, Schopfer FJ. Electrophilic fatty acid nitroalkenes are systemically transported and distributed upon esterification to complex lipids. J Lipid Res. 2019;60(2):388-399. View Source
• [2] Fazzari M, Khoo NK, Woodcock SR, et al. Nitro-fatty acid pharmacokinetics in the adipose tissue compartment. J Lipid Res. 2017;58(2):375-385. View Source

9(10)-Nitrooleate Application Scenarios

PPARγ Ligand Screening & Activation Assays

9(10)-Nitrooleate is optimally suited for PPARγ-dependent transcriptional activation studies in cell-based reporter assays [1]. The approximately equimolar mixture of 9-nitrooleate and 10-nitrooleate provides biologically relevant PPARγ activation at submicromolar concentrations, with both regioisomers exhibiting comparable potency [1]. This mixture represents the endogenous species formed in vivo, making it the appropriate selection for experiments aiming to recapitulate physiological nitro-fatty acid signaling rather than using isolated single isomers that may not fully reflect endogenous activity profiles [1].

Macrophage Redox & Lipid Metabolism

For investigations of macrophage oxidative stress, antioxidant enzyme regulation, or triglyceride/cholesterol metabolism, 9(10)-nitrooleate (as nitro-oleic acid) provides demonstrated superior activity over native oleic acid [1]. Studies in J774A.1 macrophages confirm that nitro-oleic acid reduces ROS generation, elevates paraoxonase2 expression and activity, and modulates triglyceride biosynthetic and hydrolytic enzymes [1]. Researchers should procure nitro-oleic acid rather than native oleic acid for experiments requiring electrophile-mediated signaling effects on macrophage lipid metabolism [1].

Formulation & Drug Delivery Development

Given the documented aqueous instability of free 9/10-nitrooleic acid—degrading within minutes to hours in aqueous media [1]—this compound serves as an ideal model system for developing and validating lipid-based nanoparticle formulations, cyclodextrin inclusion complexes, and other stabilization strategies [1][2]. Procurement of 9(10)-nitrooleate enables studies comparing free compound versus encapsulated formulations, with demonstrated stability improvements from minutes/hours to days/weeks using cubosomal preparations or to one month using lyophilized β-cyclodextrin complexes [1][2].

In Vivo PK & Tissue Distribution

9(10)-Nitrooleate is appropriate for in vivo studies investigating the unique pharmacokinetic mechanism of nitro-fatty acids: esterification into complex lipids that shields the electrophilic moiety and enables systemic distribution [1]. The preferential accumulation in adipose tissue over 2 weeks, as demonstrated in rodent models [2], supports the use of this compound for chronic dosing studies in metabolic disease models. Procurement of radiolabeled or unlabeled 9(10)-nitrooleate facilitates biodistribution tracking and assessment of tissue-specific nitro-fatty acid accumulation [1][2].

Application

Selection Property

Validation Focus

PPARγ transcription assays

Endogenous isomer mixture relevance

PPARγ activation endpoint confirmation

Macrophage redox & lipid metabolism research

Electrophile-mediated signaling vs native fatty acid

ROS and enzyme expression validation

Lipid nanoparticle formulation studies

Aqueous stability context for free compound

Stability assay under experimental conditions

In vivo PK & tissue distribution studies

Esterification-based systemic distribution mechanism

Adipose tissue accumulation quantification

• [1] Gorczynski MJ, Smitherman PK, Akiyama TE, Wood HB, Berger JP, King SB, et al. Activation of peroxisome proliferator-activated receptor γ (PPARγ) by nitroalkene fatty acids: importance of nitration position and degree of unsaturation. J Med Chem. 2009;52(15):4631-4639. View Source
• [2] Rosenblat M, Rom O, Volkova N, Aviram M. Nitro-oleic acid reduces J774A.1 macrophage oxidative status and triglyceride mass: involvement of paraoxonase2 and triglyceride metabolizing enzymes. Lipids. 2016;51(8):941-953. View Source
• [3] Vacek J, Zatloukalová M, et al. Cubosomal lipid formulation of nitroalkene fatty acids: preparation, stability and biological effects. Mikrochim Acta. 2023;190(5):187. View Source
• [4] Novák D, Zatloukalová M, Jedinák L, Komárková B, Kabeláč M, Vacek J. Preparation, stability, and molecular modeling of nitro-oleic acid/cyclodextrin complexes under aqueous conditions. J Mol Liq. 2023;383:122020. View Source
• [5] Fazzari M, Vitturi DA, Woodcock SR, Salvatore SR, Freeman BA, Schopfer FJ. Electrophilic fatty acid nitroalkenes are systemically transported and distributed upon esterification to complex lipids. J Lipid Res. 2019;60(2):388-399. View Source
• [6] Fazzari M, Khoo NK, Woodcock SR, et al. Nitro-fatty acid pharmacokinetics in the adipose tissue compartment. J Lipid Res. 2017;58(2):375-385. View Source